Cas no 2228803-70-9 (1-(3-chlorothiophen-2-yl)-2,2-difluorocyclopropylmethanamine)

• Product Name: 1-(3-chlorothiophen-2-yl)-2,2-difluorocyclopropylmethanamine
• CAS No: 2228803-70-9
• MF: C₈H₈ClF₂NS
• MW: 223.67062664032
• CID: 6149493
• PubChem ID: 165850574
• Update Time: 2025-05-20

1-(3-chlorothiophen-2-yl)-2,2-difluorocyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorothiophen-2-yl)-2,2-difluorocyclopropylmethanamine
• [1-(3-chlorothiophen-2-yl)-2,2-difluorocyclopropyl]methanamine
• 2228803-70-9
• EN300-1944544

• Inchi： 1S/C8H8ClF2NS/c9-5-1-2-13-6(5)7(4-12)3-8(7,10)11/h1-2H,3-4,12H2
• InChI Key： VPOHAQLBYZOTPW-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1C1(CN)CC1(F)F

Computed Properties

• Exact Mass: 223.0034045g/mol
• Monoisotopic Mass: 223.0034045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(3-chlorothiophen-2-yl)-2,2-difluorocyclopropylmethanamine

Comprehensive Overview of 1-(3-chlorothiophen-2-yl)-2,2-difluorocyclopropylmethanamine (CAS No. 2228803-70-9)

1-(3-chlorothiophen-2-yl)-2,2-difluorocyclopropylmethanamine (CAS No. 2228803-70-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by a chlorothiophene moiety and a difluorocyclopropyl group, exhibits properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in its potential, especially in the context of drug discovery and material science.

The molecular structure of 1-(3-chlorothiophen-2-yl)-2,2-difluorocyclopropylmethanamine combines a thiophene ring with a chloro substituent and a difluorocyclopropylmethanamine group. This combination imparts distinct electronic and steric properties, which are crucial for its reactivity and interaction with biological targets. The presence of fluorine atoms enhances the compound's metabolic stability and bioavailability, making it a promising candidate for medicinal chemistry applications.

One of the key areas of interest for 1-(3-chlorothiophen-2-yl)-2,2-difluorocyclopropylmethanamine is its role in the development of novel pharmaceutical intermediates. The compound's ability to act as a building block for more complex molecules has been explored in the synthesis of potential therapeutics. Recent studies have highlighted its utility in creating small-molecule inhibitors targeting specific enzymes or receptors, which are often the focus of drug development programs.

In addition to its pharmaceutical applications, 1-(3-chlorothiophen-2-yl)-2,2-difluorocyclopropylmethanamine has shown promise in agrochemical research. The chlorothiophene moiety is known for its pesticidal properties, and the incorporation of difluorocyclopropyl groups can enhance the compound's efficacy and environmental stability. This has led to investigations into its use as a precursor for next-generation crop protection agents.

The synthesis of 1-(3-chlorothiophen-2-yl)-2,2-difluorocyclopropylmethanamine typically involves multi-step organic reactions, including cyclopropanation and amination processes. Researchers have optimized these methods to improve yield and purity, ensuring the compound meets the stringent requirements of industrial and academic applications. Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize and validate the compound's structure.

Market trends indicate a growing demand for specialty chemicals like 1-(3-chlorothiophen-2-yl)-2,2-difluorocyclopropylmethanamine, driven by advancements in drug discovery and sustainable agriculture. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of research institutions and pharmaceutical firms. Its versatility and potential for innovation make it a valuable asset in the chemical industry.

For researchers and professionals seeking detailed information on 1-(3-chlorothiophen-2-yl)-2,2-difluorocyclopropylmethanamine, it is essential to consult reliable sources and suppliers. The compound's CAS number (2228803-70-9) serves as a unique identifier, facilitating accurate searches in chemical databases and literature. Additionally, staying updated on the latest publications and patents can provide insights into emerging applications and synthetic methodologies.

In summary, 1-(3-chlorothiophen-2-yl)-2,2-difluorocyclopropylmethanamine (CAS No. 2228803-70-9) is a compound of significant interest due to its structural uniqueness and broad applicability. Its role in pharmaceutical and agrochemical research underscores its importance in modern chemistry. As scientific advancements continue, this compound is likely to play a pivotal role in the development of innovative solutions for global challenges.